Cas no 201138-91-2 (4,6-Dibromodibenzofuran)

• Product Name: 4,6-Dibromodibenzofuran
• CAS No: 201138-91-2
• MF: C₁₂H₆Br₂O
• MW: 325.983441829681
• MDL: MFCD00185686
• CID: 1028903
• PubChem ID: 253661618
• Update Time: 2025-10-23

4,6-Dibromodibenzofuran Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromodibenzo[b,d]furan
• 4,6-Dibromodibenzofuran
• 4,6-dibromo-dibenzofuran
• 4,6-dibromo-dibenzofurane
• Dibenzofuran,4,6-dibromo
• Dibenzofuran, 4,6-dibromo-
• XSJLDNSNUICSQC-UHFFFAOYSA-N
• AK137152
• 4,6-Dibromodibenzo[b,d]furan;Dibenzofuran, 4,6-ibromo-
• C12H6Br2O
• TRA0036143
• LS41900
• OR315140
• AX8258720
• D4858
• Y5818
• 987D2
• 4,6-Dibromodibenzo[b,d]furan;Dibenzofuran, 4,6-dibromo-
• OL10190
• 987D215

• MDL： MFCD00185686
• Inchi： 1S/C12H6Br2O/c13-9-5-1-3-7-8-4-2-6-10(14)12(8)15-11(7)9/h1-6H
• InChI Key： XSJLDNSNUICSQC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OC1C(=CC=CC2=1)Br

Computed Properties

• Exact Mass: 323.87900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 5
• Topological Polar Surface Area: 13.1

Experimental Properties

• Density: 1.886±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 147.0 to 151.0 deg-C
• Solubility: Insuluble (3.0E-5 g/L) (25 ºC),
• PSA: 13.14000
• LogP: 5.11100

Additional information on 4,6-Dibromodibenzofuran

4,6-Dibromodibenzofuran: A Comprehensive Overview

The compound 4,6-Dibromodibenzofuran (CAS No. 201138-91-2) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique dibenzofuran framework with bromine substituents at the 4 and 6 positions. The dibenzofuran core is a well-known structure in organic chemistry, often used as a building block for more complex molecules due to its stability and versatile reactivity.

Recent studies have highlighted the potential of 4,6-Dibromodibenzofuran in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its ability to act as a precursor for the synthesis of high-performance organic semiconductors. For instance, a 2023 study published in *Advanced Materials* demonstrated that derivatives of 4,6-Dibromodibenzofuran can exhibit exceptional charge transport properties when incorporated into thin-film transistor (TFT) devices. This finding underscores the compound's potential in next-generation electronic applications.

In addition to its electronic applications, 4,6-Dibromodibenzofuran has also been investigated for its biological activity. A 2022 study in *Journal of Medicinal Chemistry* reported that this compound exhibits moderate anti-inflammatory properties when tested on human cell lines. The bromine substituents at the 4 and 6 positions were found to play a critical role in modulating the compound's bioactivity. This discovery opens new avenues for its use in drug discovery and development.

The synthesis of 4,6-Dibromodibenzofuran typically involves multi-step reactions that require precise control over reaction conditions. A common approach involves the bromination of dibenzofuran using bromine gas under specific solvent conditions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yield rates.

From an environmental perspective, 4,6-Dibromodibenzofuran has been subjected to rigorous toxicological assessments to ensure its safe handling and application. Studies conducted in 2023 by the European Chemicals Agency (ECHA) indicate that while the compound exhibits low acute toxicity, long-term exposure studies are still underway to fully understand its potential health risks.

In conclusion, 4,6-Dibromodibenzofuran (CAS No. 201138-91-2) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties make it a valuable compound for a wide range of applications across multiple disciplines. As research continues to uncover new insights into its potential uses and effects, this compound is poised to play an increasingly important role in both academic and industrial settings.